Cytotoxic Variance vs. Standard Agents
In a head-to-head comparison across 22 human tumor cell lines, HMN-176 (mean IC50 = 118 nM) exhibited cytotoxic efficacy superior to doxorubicin (ADM), etoposide (VP-16), and cisplatin (CDDP), but inferior to paclitaxel (taxol) and vincristine (VCR) [1]. Critically, HMN-176 demonstrated the lowest variance in log(IC50) among all tested agents, indicating remarkably consistent cytotoxic activity across diverse tumor types and organs—a property not observed with the comparator agents [1].
| Evidence Dimension | Cytotoxicity ranking (mean IC50) and variance in log(IC50) across 22 human tumor cell lines |
|---|---|
| Target Compound Data | Mean IC50 = 118 nM; lowest variance in log(IC50) among all tested agents |
| Comparator Or Baseline | Taxol (superior to HMN-176); VCR (superior to HMN-176); ADM (inferior to HMN-176); VP-16 (inferior to HMN-176); CDDP (inferior to HMN-176) |
| Quantified Difference | HMN-176 IC50 118 nM; superior to ADM, VP-16, CDDP; inferior to taxol and VCR; lowest log(IC50) variance |
| Conditions | 22 human tumor cell lines from various organs; 72-hour MTT assay |
Why This Matters
Procurement of HMN-176 over inferior agents (ADM, VP-16, CDDP) provides superior nM-range cytotoxicity with lower inter-tumor variability, enabling more reproducible experimental outcomes across heterogeneous tumor panels.
- [1] Takagi M, Honmura T, Watanabe S, Yamaguchi R, Nogawa M, Nishimura I, Katoh F, Matsuda M, Hidaka H. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003;21(4):387-399. PMID: 14586206. View Source
